Cas no 4217-64-5 (1,1-Bis(4-chlorophenyl)-1,2-ethanediol)
4217-64-5 structure
Product Name:1,1-Bis(4-chlorophenyl)-1,2-ethanediol
CAS No:4217-64-5
MF:C14H12Cl2O2
MW:283.149882316589
CID:927859
PubChem ID:145732
Update Time:2025-04-19
1,1-Bis(4-chlorophenyl)-1,2-ethanediol Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Bis(4-chlorophenyl)-1,2-ethanediol
- 1,1-bis(4-chlorophenyl)ethane-1,2-diol
- 1,2-Ethanediol, 1,1-bis(4-chlorophenyl)-
- 4217-64-5
- DTXSID60194994
-
- Inchi: 1S/C14H12Cl2O2/c15-12-5-1-10(2-6-12)14(18,9-17)11-3-7-13(16)8-4-11/h1-8,17-18H,9H2
- InChI Key: ZZLDPEVKVISPTB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(CO)(C1C=CC(=CC=1)Cl)O
Computed Properties
- Exact Mass: 282.02156
- Monoisotopic Mass: 282.0214350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,1-Bis(4-chlorophenyl)-1,2-ethanediol Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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